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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butan-1-ol

Cat. No.: B1516967

Abstract

This technical guide provides a comprehensive analysis of 4-(4-Bromophenyl)butan-1-ol
(CAS No. 75906-36-4), a key intermediate in organic synthesis. The document details the
compound's physical and chemical properties, outlines its stability profile under various
conditions, and presents robust protocols for its handling, storage, and assessment. By
synthesizing data from chemical suppliers and established principles of organic chemistry, this
guide serves as an authoritative resource for professionals utilizing this compound in research
and development, ensuring its integrity and the reproducibility of experimental outcomes.

Introduction to 4-(4-Bromophenyl)butan-1-ol

4-(4-Bromophenyl)butan-1-ol is a bifunctional organic molecule belonging to the class of aryl
halides and primary alcohols.[1][2][3] Its structure, featuring a brominated aromatic ring
connected to a linear four-carbon alcohol chain, makes it a versatile building block in the
synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical
industries.[4] The presence of the bromine atom provides a reactive handle for cross-coupling
reactions, while the primary alcohol group allows for a wide range of functional group
transformations. Understanding the inherent properties and stability of this intermediate is
paramount for its effective use in multi-step syntheses.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1516967?utm_src=pdf-interest
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aryl_halide
https://cameochemicals.noaa.gov/react/66
https://www.aakash.ac.in/important-concepts/chemistry/preparation-of-aryl-halides
https://www.chemimpex.com/products/26914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physical appearance of 4-(4-Bromophenyl)butan-1-ol is typically a solid at room
temperature.[5] Its key physicochemical properties are summarized in the table below,
compiled from various supplier technical data and predictive models.

Property Value Source
CAS Number 75906-36-4 [5][6]
Molecular Formula C10H13BrO [51[7]
Molecular Weight 229.11 g/mol [5][6]
Appearance Solid [5]
Boiling Point 319.6 £ 25.0 °C (Predicted) [5]
Density 1.356 + 0.06 g/cm? (Predicted) [5]

pKa 15.13 + 0.10 (Predicted) [5]
Storage Class 11 - Combustible Solids

Stability Profile and Recommended Handling

The stability of 4-(4-Bromophenyl)butan-1-ol is governed by the chemical nature of its two
primary functional groups: the aryl bromide and the primary alcohol.

Inherent Stability: Aryl halides are generally stable and less reactive than their alkyl halide
counterparts in nucleophilic substitution reactions.[2] The carbon-bromine bond on the benzene
ring is strengthened by the sp? hybridization of the carbon atom. The primary alcohol group is
also stable under neutral conditions but is susceptible to oxidation.

Recommended Storage: The compound should be stored sealed in a dry, well-ventilated place
at room temperature.[5][6][8] This is standard practice to prevent potential degradation from
atmospheric moisture and to maintain a controlled environment.

Factors Influencing Instability:

o High Temperatures: While the predicted boiling point is high, thermal decomposition can
occur at elevated temperatures, potentially leading to the release of hydrogen halides.[9]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://www.cookechem.com/Detail/BD9776147.htm
https://www.cookechem.com/Detail/BD9776147.htm
https://www.3wpharm.com/product/67496.html
https://www.cookechem.com/Detail/BD9776147.htm
https://pubchemlite.lcsb.uni.lu/e/compound/28296156
https://www.cookechem.com/Detail/BD9776147.htm
https://www.3wpharm.com/product/67496.html
https://www.cookechem.com/Detail/BD9776147.htm
https://www.cookechem.com/Detail/BD9776147.htm
https://www.cookechem.com/Detail/BD9776147.htm
https://www.cookechem.com/Detail/BD9776147.htm
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://cameochemicals.noaa.gov/react/66
https://www.cookechem.com/Detail/BD9776147.htm
https://www.3wpharm.com/product/67496.html
https://www.bldpharm.com/products/75906-36-4.html
https://www.fishersci.com/store/msds?partNumber=AC390010050&productDescription=4-BROMO-1-BUTANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Strong Oxidizing Agents: The primary alcohol is susceptible to oxidation by strong oxidizing
agents, which can convert it to the corresponding aldehyde or carboxylic acid.

e Incompatible Materials: Avoid contact with strong acids, acid chlorides, and acid anhydrides.

[°]

« Ignition Sources: As a combustible solid, the compound and its containers should be kept
away from heat, sparks, and open flames.[10]

Potential Degradation Pathways

The primary route of degradation for 4-(4-Bromophenyl)butan-1-ol under typical laboratory or
industrial conditions involves the oxidation of the alcohol moiety. While the aryl bromide is
relatively robust, it can undergo dehalogenation under specific reductive conditions or in the
presence of certain metal catalysts, though this is less common during storage.[11][12][13]

The most probable degradation pathway is the two-step oxidation of the butan-1-ol side chain.

Oxidation Sequence

Mild Oxidation Further Oxidation
4-(4-Bromophenyl)butan-1-ol (e.g., PCC, DMP) > 4-(4-Bromophenyl)butanal (e.9., KMnOa, H2CrO4) [ 4-(4-Bromophenyl)butanoic Acid
(Starting Material) (Aldehyde Intermediate) @ (Final Degradation Product)

Click to download full resolution via product page

Caption: Potential oxidative degradation pathway of 4-(4-Bromophenyl)butan-1-ol.

Experimental Protocols
Protocol: Visual Inspection for Purity and Degradation

Objective: To qualitatively assess the integrity of a sample of 4-(4-Bromophenyl)butan-1-ol.

Methodology:
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Preparation: Place the sealed container in a well-lit area. Ensure personal protective
equipment (gloves, safety glasses) is worn.

Color and Form Assessment: Observe the material through the container. A high-purity
sample should appear as a uniform solid.[5] Note any discoloration (e.g., yellowing or
browning), which may indicate the presence of impurities or degradation products.

Physical State Check: Note if the solid appears clumped, oily, or has taken on a liquid
consistency, which could suggest hygroscopicity or the presence of low-melting-point
impurities.

Odor Evaluation (with extreme caution): If required and deemed safe by institutional
protocols, carefully waft vapors towards the nose. Do not directly inhale from the container.
Any sharp, acidic, or otherwise unexpected odor could signal decomposition.

Record Keeping: Document all observations, including the lot number, date of inspection,
and appearance, in a laboratory notebook.

Protocol: Recommended Long-Term Storage

Objective: To ensure the long-term stability and integrity of 4-(4-Bromophenyl)butan-1-ol.
Methodology:

Container Selection: Ensure the compound is stored in its original, tightly sealed container. If
transferred, use an amber glass bottle with a tight-fitting, chemically resistant cap to protect
from light and air.

Atmosphere: For maximum stability, especially for analytical standards, consider flushing the
container headspace with an inert gas (e.g., nitrogen or argon) before sealing to displace
oxygen and moisture.

Location: Store the container in a designated cabinet for combustible solids, away from
incompatible materials such as strong oxidizing agents and acids.[9][10]

Environment: The storage area should be cool, dry, and well-ventilated, maintaining a
consistent room temperature.[5][6] Avoid areas with direct sunlight or significant temperature
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fluctuations.

e Labeling: Ensure the container is clearly labeled with the compound name, CAS number,
date received, and any applicable hazard warnings.

Safety Precautions

4-(4-Bromophenyl)butan-1-ol is classified as hazardous. The primary identified hazard is that
it is harmful if swallowed (Acute Toxicity, Oral, Category 4).[5]

* GHS Pictogram: GHSO07 (Exclamation Mark)[5]
» Signal Word: Warning[5]
e Hazard Statement: H302: Harmful if swallowed.[5]

e Precautionary Statements: P301 + P312 + P330: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell. Rinse mouth.[5]

Standard laboratory practices should be followed, including the use of personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat.[10] All handling should be
performed in a well-ventilated area or a chemical fume hood.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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